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Compound of Interest

Compound Name: Cy5.5 acetate

Cat. No.: B15555535

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy5.5, a near-infrared fluorescent
dye, and its application in preclinical in vivo imaging. We will delve into its core properties,
detailed experimental protocols for bioconjugation and imaging, and present quantitative data
to assist researchers in designing and executing their studies.

Introduction to Cy5.5

Cy5.5 is a member of the cyanine dye family, which are characterized by two nitrogen atoms
connected by a polymethine chain.[1][2] It is a near-infrared (NIR) fluorescent dye widely
utilized in biomedical research for labeling biomolecules such as peptides, proteins, and
antibodies.[3] Its fluorescence emission in the NIR spectrum (typically 690-720 nm) makes it
exceptionally suitable for in vivo imaging.[3][4] The key advantages of operating within this NIR
window are the minimal background fluorescence (autofluorescence) from biological tissues
and deeper tissue penetration of light compared to dyes in the visible spectrum.[3][5][6] These
properties lead to a higher signal-to-background ratio, enabling enhanced sensitivity for
detecting targets deep within living organisms.[3]

While the user query specified "Cy5.5 acetate,” the most common form used for biological
applications is an amine-reactive N-hydroxysuccinimide (NHS) ester, which readily forms stable
covalent bonds with primary amines (e.g., lysine residues) on proteins.[7][8] This guide will
focus on the broadly applicable Cy5.5 fluorophore and its use in in vivo imaging.
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Core Properties and Quantitative Data

A thorough understanding of the dye's photophysical properties is critical for successful
experimental design, particularly for selecting appropriate imaging hardware and filters.

Property Value Reference
Excitation Maximum (Aex) 678 - 683 nm [41[5]
Emission Maximum (Aem) 695 - 703 nm [41[5]

Molar Extinction Coefficient (g) ~250,000 cm~—tM—1 9]
Quantum Yield (P) ~0.2-0.28 [9]
Molecular Weight ~1.3 kDa (will vary with form) [5]
Reactivity Group (Common) N-hydroxysuccinimide (NHS) ]

ester
Target Functional Group Primary Amines (-NHz2) [7]

Bioconjugation of Cy5.5 to Proteins

Covalently attaching Cy5.5 to a targeting molecule, such as an antibody or peptide, is the first
step in creating a specific imaging probe. The most common method involves the reaction of a
Cy5.5 NHS ester with primary amines on the protein.

The following diagram illustrates the general workflow for conjugating an amine-reactive Cy5.5
dye to a protein.
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Preparation
Prepare Protein Prepare Cy5.5 NHS Ester
(Amine-free buffer, pH 8.3-8.5) (Dissolve in anhydrous DMSO)

Reaction

Mix Protein and Dye

(Target Molar Ratio: 3-7:1)
Incubate 1 hr, RT, dark

Purification] & Storage

Add Quencher Reagent
(e.g., Tris or glycine)

Purify Conjugate

(Gel filtration or dialysis)

Store Conjugate
(4°C or -20°C with glycerol)
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Animal Preparation

Anesthetize Animal
(e.g., Isoflurane)

Position in Imaging System
(Maintain body temperature)

Imaging Rrocedure

Acquire Baseline Image
(Pre-injection)

Administer Cy5.5 Probe
(e.g., Intravenous)

Acquire Images at Time Points
(e.g., 1h, 4h, 24h, 48h)

Data Analysis

Draw Regions of Interest (ROI)
(e.g., Tumor, Muscle)

Quantify Fluorescence Signal

(p/slcm?/sr)

Calculate Tumor-to-Background
Ratio (TBR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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